4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde

• Molecular Formula: C9H10ClN3OS
• Molecular Weight: 243.71 g/mol
• IUPAC Name: 4-chloro-6-thiomorpholin-4-ylpyrimidine-5-carbaldehyde
• InChI: InChI=1S/C9H10ClN3OS/c10-8-7(5-14)9(12-6-11-8)13-1-3-15-4-2-13/h5-6H,1-4H2
• InChI Key: KBUWCPLNCWRCGO-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=C(C(=NC=N2)Cl)C=O

Description

4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde is a pyrimidine derivative featuring a chloro group at position 4, a carbaldehyde moiety at position 5, and a thiomorpholin-4-yl substituent at position 4. Thiomorpholine, a six-membered ring containing one sulfur and one nitrogen atom, imparts distinct electronic and steric properties to the molecule. This compound is a key intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and antimicrobial agents, owing to its reactive aldehyde group and halogen substituent, which enable further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-6-(thiomorpholin-4-yl)pyrimidine-5-carbaldehyde typically involves the reaction of 4-chloro-6-(morpholin-4-yl)pyrimidine-5-carbaldehyde with thiomorpholine under specific conditions . The reaction is carried out in a solvent such as ethanol or methanol, and the mixture is stirred at elevated temperatures for several hours to ensure complete reaction .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve similar synthetic routes as those used in laboratory settings, with optimizations for scale and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-6-(thiomorpholin-4-yl)pyrimidine-5-carbaldehyde undergoes various types of chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The aldehyde group can be oxidized to a carboxylic acid or reduced to an alcohol.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation Reactions: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are used.

Reduction Reactions: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are employed.

Major Products

Substitution Reactions: Products include various substituted pyrimidines depending on the nucleophile used.

Oxidation and Reduction Reactions: Products include carboxylic acids and alcohols, respectively.

Scientific Research Applications

4-Chloro-6-(thiomorpholin-4-yl)pyrimidine-5-carbaldehyde is used in various scientific research applications, including:

Chemistry: As an intermediate in the synthesis of more complex molecules.

Biology: In studies involving enzyme inhibition and protein interactions.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Chloro-6-(thiomorpholin-4-yl)pyrimidine-5-carbaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors . The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby affecting the enzyme’s function . Additionally, it can interact with cellular receptors, modulating signal transduction pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde can be contextualized by comparing it to analogs with variations in the substituents at positions 4, 5, and 5. Below is a detailed analysis:

Substituent Variations at Position 6

Compound Name	Substituent at Position 6	Molecular Formula	Molecular Weight	Key Properties
4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde	Thiomorpholin-4-yl (C₄H₈NS)	C₁₀H₁₁ClN₄OS	270.78 (calc.)	Sulfur atom enhances lipophilicity and metabolic stability; chair conformation in crystal packing .
4-Chloro-6-(piperazin-1-yl)pyrimidine-5-carbaldehyde	Piperazin-1-yl (C₄H₈N₂)	C₉H₁₁ClN₄O	226.66	Piperazine increases water solubility due to secondary amines; common in kinase inhibitors .
4-Chloro-6-(3-hydroxy-3-methylazetidin-1-yl)pyrimidine-5-carbaldehyde	3-Hydroxy-3-methylazetidin-1-yl (C₄H₇NO)	C₉H₁₁ClN₄O₂	254.66	Azetidine’s smaller ring reduces steric hindrance; hydroxyl group improves polarity and hydrogen-bonding capacity .
4-Chloro-6-(dimethylamino)pyrimidine-5-carbaldehyde	Dimethylamino (C₂H₆N)	C₇H₈ClN₃O	185.61	Simple tertiary amine; lacks sulfur, reducing potential for thioether-mediated interactions .

Physicochemical Properties

• Solubility : Thiomorpholin derivatives are moderately lipophilic (logP ~2.5), whereas piperazine analogs (logP ~1.8) are more water-soluble due to hydrogen-bonding amines.
• Crystal Packing : Thiomorpholin substituents adopt chair conformations, facilitating stable crystal lattices via C–H···O hydrogen bonds .

Metabolic Stability

• Piperazine derivatives are prone to N-dealkylation, while azetidine’s strained ring may enhance metabolic resistance .

Research Findings and Data Tables

Table 1: Comparative Reactivity in Substitution Reactions

Compound	Reaction with Hydrazine (Yield %)	Reaction with Alkyl Halides (Yield %)
4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde	63% (amide formation)	70–85% (N-alkylation)
4-Chloro-6-(piperazin-1-yl)pyrimidine-5-carbaldehyde	58%	65–78%

Table 2: Antiproliferative Activity (EC₅₀, μM)

Compound	Ba/F3 Cells (Parental)	Bcr-Abl-Positive Cells
4-Chloro-6-(4-(trifluoromethoxy)phenylamino)pyrimidine-5-carbaldehyde	>10	0.3
4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde	Data pending	Data pending

Biological Activity

4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a pyrimidine ring with a chloro substituent and an aldehyde group, which contribute to its reactivity and interactions with various biological targets.

The molecular formula for 4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde is C$_{10}$H$_{12}$ClN$_3$OS. Its structure includes:

• A pyrimidine ring that is essential for its biological activity.
• A chlorine atom at the 4-position, which enhances its reactivity.
• A thiomorpholine group that may influence binding affinity and selectivity towards biological targets.

Enzyme Inhibition

Research indicates that 4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde acts as an enzyme inhibitor. It has been shown to modulate the activity of enzymes involved in neurotransmitter synthesis, potentially impacting neurological functions. This inhibition can lead to various therapeutic effects, particularly in conditions related to neurotransmitter imbalances.

Anticancer Activity

Several studies have highlighted the compound's anticancer properties. For instance, derivatives of this compound have demonstrated significant cytotoxic effects against various cancer cell lines. The IC$_{50}$ values for these derivatives range from 29 to 59 µM, indicating promising activity against cancer cell proliferation. Notably, compounds with structural similarities have shown enhanced binding affinities towards key cancer-related enzymes such as EGFR and CDK2.

Comparative Analysis of Similar Compounds

To better understand the unique biological activity of 4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde, it is beneficial to compare it with structurally related compounds:

Compound Name	Structure Features	Unique Characteristics
2-Amino-4-chloro-6-(piperidin-1-yl)pyrimidine-5-carbaldehyde	Amino group substitution	Enhanced binding affinity due to piperidine ring
4-Chloro-6-(morpholin-4-yl)pyrimidine-5-carbaldehyde	Morpholine ring substitution	Potentially different biological activity profile
2-Amino-4,6-dichloropyrimidine-5-carbaldehyde	Additional chloro substituent	Increased reactivity due to multiple halogens

Apoptosis Induction

Studies have indicated that certain derivatives of this compound can induce apoptosis in cancer cells by upregulating pro-apoptotic proteins such as caspase-3 and Bax while downregulating anti-apoptotic proteins like Bcl-2. This mechanism suggests a dual action where the compound not only inhibits cancer cell growth but also promotes programmed cell death.

In Silico Studies

Computational docking studies have provided insights into the binding interactions between 4-Chloro-6-(thiomorpholin-4-YL)pyrimidine-5-carbaldehyde and target enzymes. These studies suggest favorable binding modes that could explain the observed biological activities.

Case Studies and Research Findings

• Anticancer Activity : A recent study demonstrated that a derivative of this compound exhibited significant inhibition against EGFR with an IC$_{50}$ value comparable to established inhibitors like sunitinib, suggesting its potential as a therapeutic agent in oncology.
• Neurotransmitter Modulation : Another investigation revealed that the compound could alter neurotransmitter levels in vitro, indicating its relevance in neurological research.